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Compound of Interest

Compound Name: 6-Methyloctan-3-ol

CAS No.: 40225-75-0

Cat. No.: B14662420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Methyloctan-3-ol is a chiral secondary alcohol that has garnered interest primarily for its role

as a semiochemical, specifically as a pheromone in various insect species. Its chemical

structure and properties make it a subject of study in organic synthesis and chemical ecology.

This technical guide provides a comprehensive overview of 6-Methyloctan-3-ol, including its

chemical and physical properties, synthesis methodologies, spectral data for characterization,

and its known biological functions.

Chemical and Physical Properties
6-Methyloctan-3-ol is a nine-carbon branched-chain alcohol. Its fundamental properties are

summarized in the table below.[1][2][3][4]
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Property Value Reference

CAS Number 40225-75-0 [3]

Molecular Formula C₉H₂₀O [1][3]

Molecular Weight 144.25 g/mol [2][3]

IUPAC Name 6-methyloctan-3-ol [4]

Canonical SMILES CCC(C)CCC(CC)O [1]

InChI Key
MFYHIHFYDULUQP-

UHFFFAOYSA-N
[3]

Boiling Point 192.9 °C (estimate) [1]

Density 0.8321 g/cm³ (estimate) [1]

XLogP3 3.1 [1][2]

Hydrogen Bond Donor Count 1 [1][2]

Hydrogen Bond Acceptor

Count
1 [1][2]

Rotatable Bond Count 5 [1][2]

Synthesis
While specific, detailed experimental protocols for the synthesis of 6-Methyloctan-3-ol are not

readily available in public literature, a common and logical approach for the synthesis of such a

secondary alcohol is through a Grignard reaction.

Proposed Synthesis Route: Grignard Reaction
A plausible synthetic route involves the reaction of a Grignard reagent with an appropriate

aldehyde. For the synthesis of 6-methyloctan-3-ol, this could involve the reaction of

propylmagnesium bromide with 4-methylhexanal.

Reaction Scheme:
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General Experimental Protocol (Hypothetical)
Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are placed. A solution

of 1-bromopropane in anhydrous diethyl ether is added dropwise to initiate the reaction. The

mixture is stirred until the magnesium is consumed.

Grignard Reaction: The solution of 4-methylhexanal in anhydrous diethyl ether is added

dropwise to the freshly prepared Grignard reagent at 0 °C. The reaction mixture is then

allowed to warm to room temperature and stirred for several hours.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with

diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by fractional distillation or column chromatography

to yield pure 6-methyloctan-3-ol.

Starting Materials

Synthesis Steps Final Product
Propyl Bromide

Grignard Reagent FormationMagnesium

4-Methylhexanal

Grignard Reaction
Propylmagnesium Bromide

Aqueous Work-up Purification 6-Methyloctan-3-ol

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 6-Methyloctan-3-ol.

Spectral Data for Characterization
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While actual spectra are not publicly available, the expected spectral characteristics can be

predicted based on the structure of 6-Methyloctan-3-ol.

¹H NMR Spectroscopy (Predicted)
The proton NMR spectrum of 6-Methyloctan-3-ol would be expected to show distinct signals

for the protons on the carbon bearing the hydroxyl group, the methyl protons, and the various

methylene protons in the alkyl chain. The chemical shifts would be influenced by the

electronegativity of the oxygen atom and the branching of the carbon chain.

¹³C NMR Spectroscopy (Predicted)
The carbon NMR spectrum would display nine distinct signals corresponding to the nine carbon

atoms in the molecule. The carbon attached to the hydroxyl group would appear in the

downfield region (typically 60-80 ppm).

Mass Spectrometry (Predicted)
The mass spectrum of 6-Methyloctan-3-ol would likely show a weak or absent molecular ion

peak at m/z 144. Common fragmentation patterns for alcohols include the loss of water (M-18)

and alpha-cleavage, leading to fragments from the loss of alkyl groups adjacent to the

hydroxyl-bearing carbon.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum would be characterized by a broad absorption band in the region of 3200-

3600 cm⁻¹ corresponding to the O-H stretching vibration of the alcohol. Strong C-H stretching

vibrations would be observed in the 2850-3000 cm⁻¹ region.

Biological Activity: Pheromonal Function
6-Methyloctan-3-ol is known to function as a pheromone in several species of ants,

particularly within the genus Myrmica.[5] Pheromones are chemical signals that trigger a

natural, innate behavioral response in another member of the same species.

Role in Myrmica Ants
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In Myrmica ants, Dufour's gland secretions, which can contain 6-Methyloctan-3-ol, are used

for various communication purposes, including trail marking and recognition.[5] The specific

behavioral responses elicited by 6-Methyloctan-3-ol can vary between species and even

between different social contexts within a colony.

Pheromone Perception and Signaling
The perception of pheromones like 6-Methyloctan-3-ol occurs in the antennae of the insect,

where specialized olfactory receptor neurons (ORNs) are housed. These neurons express

olfactory receptors (ORs) that bind to specific odorant molecules.

The binding of 6-Methyloctan-3-ol to its specific OR would initiate a signal transduction

cascade within the ORN. This typically involves the opening of ion channels, leading to

depolarization of the neuron and the generation of an action potential. This signal is then

transmitted to the antennal lobe of the insect's brain, where it is processed, leading to a specific

behavioral output.
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Caption: Generalized pheromone signaling pathway.
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Applications and Future Directions
The primary application of 6-Methyloctan-3-ol is in the field of chemical ecology, particularly in

studying the communication systems of ants. Understanding the role of this and other

pheromones can lead to the development of novel and species-specific pest management

strategies.

To date, there is no publicly available information to suggest that 6-Methyloctan-3-ol has been

investigated for applications in drug development. Its biological activity appears to be highly

specific to insect olfactory systems.

Future research could focus on:

The enantioselective synthesis of the different stereoisomers of 6-Methyloctan-3-ol to
determine which enantiomer is biologically active.

The identification and characterization of the specific olfactory receptors that bind to 6-
Methyloctan-3-ol in Myrmica and other insect species.

Elucidation of the complete downstream signaling pathways activated by this pheromone.

Safety and Handling
Based on available safety data sheets for similar aliphatic alcohols, 6-Methyloctan-3-ol should

be handled with appropriate personal protective equipment, including safety glasses, gloves,

and a lab coat. It should be used in a well-ventilated area. It is expected to be a flammable

liquid.

Conclusion
6-Methyloctan-3-ol is a fascinating molecule with a defined role in the intricate world of insect

chemical communication. While much of its chemical and physical properties are understood,

further research is needed to fully elucidate its biological mechanism of action and to explore

its potential applications. The methodologies and data presented in this guide provide a

foundation for researchers and scientists working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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